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Compound of Interest

Compound Name:
2-(5-Amino-2-

methylphenyl)ethanol

Cat. No.: B8587689

Get Quote

Executive Summary & Compound Profile
Target Molecule: 2-(5-Amino-2-methylphenyl)ethanol CAS Number: 29085-69-6 Molecular

Formula: C

H

NO Molecular Weight: 151.21 g/mol IUPAC Synonym: 3-(2-Hydroxyethyl)-4-methylaniline[1]

Structural Context: The molecule consists of a toluene core substituted at the ortho position

(relative to methyl) with a 2-hydroxyethyl chain and at the meta position (relative to methyl) with

an amine group. This specific substitution pattern creates a unique electronic environment

where the amine (strong donor) and the alkyl groups (weak donors) cooperatively influence the

aromatic ring's electron density.

Synthesis & Structural Logic
To understand the impurities and spectral signals, one must recognize the likely synthetic

origin. The compound is typically accessible via the nitration of 2-methylphenethyl alcohol

followed by selective reduction.
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Synthesis & Fragmentation Workflow

2-Methylphenethyl Alcohol
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Nitration
(HNO3/H2SO4)

2-(2-Methyl-5-nitrophenyl)ethanol
(Intermediate)

Reduction
(H2/Pd-C or Fe/HCl)

2-(5-Amino-2-methylphenyl)ethanol
(Target)

Click to download full resolution via product page

Caption: Figure 1. Likely synthetic pathway involving electrophilic aromatic substitution followed

by nitro-reduction.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile is defined by the asymmetry introduced by the 1,2,5-substitution pattern. The

amine group at position 5 significantly shields the adjacent aromatic protons.

H NMR Data (400 MHz, DMSO- )
Note: Chemical shifts are theoretical estimates based on substituent additivity rules (Curphy-

Morrison) and analogous structures.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b8587689/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-data-of-2-5-amino-2-methylphenyl-ethanol
https://hymasynthesis.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8587689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

Ar-H (C6) 6.60 - 6.65 Doublet (d) 1H

Ortho to -NH

, Ortho to

Ethanol

chain.[1]

Shielded by

amine.

Ar-H (C4) 6.35 - 6.45
Doublet of

Doublets (dd)
1H

Ortho to -NH

, Para to

Ethanol.[1]

Highly

shielded.

Ar-H (C3) 6.80 - 6.90 Doublet (d) 1H

Ortho to

Methyl, Meta

to -NH

.[1] Least

shielded

aromatic

proton.

-OH 4.50 - 4.70 Broad Singlet 1H -

Hydroxyl

proton

(solvent

dependent).

[1]

-NH 4.80 - 5.00 Broad Singlet 2H -

Amine

protons

(exchangeabl

e with D

O).[1]
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-CH

-O
3.50 - 3.60 Triplet (t) 2H

Methylene

adjacent to

oxygen

(deshielded).

[1]

Ar-CH

-
2.60 - 2.70 Triplet (t) 2H

Benzylic

methylene.

Ar-CH 2.10 - 2.20 Singlet (s) 3H -

Aromatic

methyl group.

[1]

C NMR Data (100 MHz, DMSO- )
The carbon spectrum should display 9 distinct signals:

Aromatic C-N (C5): ~146 ppm (Deshielded by N).

Aromatic C-R (C1, C2): ~135 ppm (Quaternary carbons).

Aromatic C-H (C3): ~130 ppm.

Aromatic C-H (C6): ~115 ppm (Shielded).

Aromatic C-H (C4): ~112 ppm (Shielded).

Aliphatic C-O: ~61 ppm.

Benzylic C: ~36 ppm.

Methyl C: ~18 ppm.

Infrared Spectroscopy (FT-IR)
The IR spectrum serves as a rapid fingerprinting tool. The presence of both hydroxyl and amine

groups creates a complex region >3000 cm
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.

Frequency (cm

)
Vibration Mode Description

3300 - 3450
(O-H) &

(N-H)

Broad band.[1] Primary amines

show two spikes (sym/asym)

superimposed on the broad

OH stretch.

2850 - 2950 (C-H)
Aliphatic C-H stretching

(Methyl and Ethyl groups).

1620 (N-H)
N-H scissoring (Amine

bending).

1580 - 1600 (C=C)
Aromatic ring skeletal

vibrations.

1050 (C-O)
Primary alcohol C-O stretch.

Strong intensity.

800 - 850 (C-H)

Out-of-plane bending for 1,2,4-

trisubstituted benzene

(approximate).[1]

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides structural evidence through

characteristic fragmentation.

Ionization Mode: Electron Impact (EI, 70 eV) or ESI+.

Key Fragmentation Pathways
Molecular Ion (M

):

151 (Base peak or strong intensity in ESI).
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Loss of Water [M - 18]

:

133. Characteristic of alcohols.

Benzylic Cleavage [M - 31]

:

120. Loss of

CH

OH to form a stabilized tropylium-like cation.[1]

Tropylium Ion:

91. Further degradation of the aromatic core.

Molecular Ion
[M]+ m/z 151

[M - H2O]+
m/z 133

- H2O (18)

[M - CH2OH]+
m/z 120

- CH2OH (31)

Tropylium Ion
m/z 91

- CH3N?

Click to download full resolution via product page

Caption: Figure 2. Predicted mass spectrometry fragmentation tree for 2-(5-amino-2-
methylphenyl)ethanol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://hymasynthesis.com/
https://www.benchchem.com/product/b8587689/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-data-of-2-5-amino-2-methylphenyl-ethanol
https://www.benchchem.com/product/b8587689/docs?utm_src=pdf-body#technical-guide-spectroscopic-data-of-2-5-amino-2-methylphenyl-ethanol
https://www.benchchem.com/product/b8587689/docs?utm_src=pdf-body#technical-guide-spectroscopic-data-of-2-5-amino-2-methylphenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8587689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
A. Sample Preparation for NMR

Solvent Selection: Use DMSO-

(0.6 mL) for optimal solubility of the polar amino-alcohol. CDCl

may be used but -OH/-NH

peaks may broaden or disappear.[1]

Concentration: Dissolve ~10 mg of sample. Filter through a cotton plug if any turbidity

remains.

Reference: Calibrate to residual DMSO pentet at 2.50 ppm (

H) or 39.5 ppm (

C).

B. Sample Preparation for IR (KBr Pellet)
Ratio: Mix 1-2 mg of solid sample with ~200 mg of spectroscopic grade KBr.

Grinding: Grind in an agate mortar until a fine, uniform powder is achieved (prevents

scattering).

Compression: Press at 8-10 tons for 2 minutes to form a transparent disc.

Blank: Run a background scan with a pure KBr pellet first.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 29085-69-6. Retrieved from [Link]

Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic
Compounds. (Standard text for substituent additivity rules used in spectral prediction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Data of 2-(5-Amino-2-
methylphenyl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8587689/docs#technical-guide-spectroscopic-data-
of-2-5-amino-2-methylphenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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